Cas no 1261790-07-1 (3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261790-07-1
• MF: C₁₄H₉BrF₄
• MW: 333.11887717247
• CID: 4992288
• Update Time: 2025-08-05

3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9BrF4/c15-8-9-4-11(7-13(16)5-9)10-2-1-3-12(6-10)14(17,18)19/h1-7H,8H2
• InChI Key： UPDKERGSTNXPFC-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Additional information on 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl

3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl, identified by the CAS number 1261790-07-1, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings include a bromomethyl group at position 3, a fluoro group at position 5, and a trifluoromethyl group at position 3' on the second benzene ring. These substituents confer the molecule with distinct electronic and steric properties, making it valuable in both academic research and industrial applications.

The synthesis of 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl typically involves multi-step organic reactions, often utilizing coupling reactions such as the Suzuki-Miyaura coupling or Ullmann coupling. These methods allow for precise control over the substitution patterns on the biphenyl framework. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability. The incorporation of fluorine-containing groups, such as fluoro and trifluoromethyl moieties, is particularly advantageous due to their ability to modulate electronic properties without significantly increasing molecular weight.

In terms of applications, 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl has garnered attention in the pharmaceutical industry as a potential lead compound for drug development. Its structure provides a versatile platform for further functionalization, enabling the creation of bioactive molecules with specific pharmacokinetic profiles. For instance, the bromomethyl group can serve as an electrophilic site for nucleophilic substitutions, facilitating the introduction of diverse functional groups. Additionally, the presence of fluorine atoms enhances lipophilicity and metabolic stability, which are critical attributes for drug candidates.

Recent studies have also explored the use of this compound in materials science, particularly in the development of advanced polymers and coatings. The biphenyl backbone provides rigidity and planarity to the molecule, which are desirable properties for applications in organic electronics. Researchers have investigated its potential as a building block for constructing π-conjugated systems, which are essential components in light-emitting diodes (LEDs) and solar cells. The trifluoromethyl group contributes to increased thermal stability and chemical resistance, further expanding its utility in high-performance materials.

The environmental impact of 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl has also been a topic of interest. Given its complex structure and halogen content, understanding its degradation pathways is crucial for assessing its ecological footprint. Recent research has focused on enzymatic degradation mechanisms, where microorganisms capable of metabolizing halogenated aromatic compounds are being identified and engineered. These studies aim to develop sustainable methods for waste management and pollution control associated with this compound.

In conclusion, 3-Bromomethyl-5-fluoro-3'-(trifluoromethyl)biphenyl represents a versatile and multifunctional molecule with promising applications across various disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.